Cas no 161511-85-9 (tert-butyl (2S)-2-(hydroxymethyl)azetidine-1-carboxylate)

tert-butyl (2S)-2-(hydroxymethyl)azetidine-1-carboxylate structure
161511-85-9 structure
Product Name:tert-butyl (2S)-2-(hydroxymethyl)azetidine-1-carboxylate
CAS No:161511-85-9
MF:C9H17NO3
MW:187.236182928085
MDL:MFCD03093620
CID:138803
PubChem ID:10511797
Update Time:2025-04-19

tert-butyl (2S)-2-(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(tert-Butoxycarbonyl)-2-azetidinemethanol
    • (S)-1-Boc-2-Azetidinemethanol
    • (S)-N-TERT-BUTYLOXYCARBONYL-2-AZETIDINYLMETHANOL
    • (S)-tert-Butyl 2-(hydroxymethyl)azetidine-1-carboxylate
    • 1-Azetidinecarboxylicacid, 2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2S)-
    • tert-butyl (2S)-2-(hydroxymethyl)azetidine-1-carboxylate
    • (S)-1-(Tert-Butoxycarbon
    • (S)-1-Boc-2-azetidinemeth...
    • (S)-1-Boc-2-hydroxyMethylazetidine
    • (S)-N-TERT-BUTOXYCARBONYL-2-AZETIDINYLMETHANOL
    • (S)-1-(TERT-BUTOXYCARBONYL)-2-AZETIDINEMETHAOL
    • 1-BOC-2-(S)-azetidinemethanol
    • XIRUXUKRGUFEKC-ZETCQYMHSA-N
    • 1-BOC-2-(S)-azetidinylmethanol
    • HT143
    • BH273
    • FC0246
    • RP
    • (S)-2-Hydroxymethyl-azetidine-1-carboxylic acid tert-butyl ester
    • (2S)-2-(hydroxymethyl)-1-azetidinecarboxylic acid tert-butyl ester
    • (S)-tert-butyl 2-(hydroxymethyl)azetidine-1-carboxylate;(S)-1-BOC-2-HYDROXYMETHYLAZETIDINE
    • AKOS015838371
    • (S)-N-TERT-BUTOXYCARBONYL-2-HYDROXYMETHYLAZETIDINE
    • DTXSID40441019
    • (S)-1-(tert-butoxycarbonyl)azetidine-2-methanol
    • B2123
    • 1-t-butyloxycarbonyl-2-(S)-azetidinemethanol
    • (S)-1-t-butoxycarbonyl-2-azetidinemethanol
    • tert-Butyl (2S)-2-(hydroxymethyl)-1-azetidinecarboxylate, AldrichCPR
    • 1-AZETIDINECARBOXYLIC ACID, 2-(HYDROXYMETHYL)-, 1,1-DIMETHYLETHYL ESTER, (2S)-
    • EN300-298275
    • (S)-N-tert-butoxycarbonyl-azetidin-2-ylmethanol
    • A3578
    • SCHEMBL71903
    • CS-W008447
    • 161511-85-9
    • (2S)-1-t-butyloxycarbonyl-2-azetidinemethanol
    • MFCD03093620
    • AM20080442
    • 1-(tert-butoxycarbonyl)-2(S)-azetidinylmethanol
    • 1-t-butoxycarbonyl-2-(S)-azetidinemethanol
    • 2-(S)-Hydroxymethyl-azetidine-1-carboxylic acid tert-butyl ester
    • DS-1771
    • N-t-Butoxycarbonyl-2(S)-hydroxymethylazetidine
    • (S)-2-Hydroxymethyl-azetidine-1-carboxylic acid tert-butylester
    • DB-003145
    • MDL： MFCD03093620
    • Inchi： 1S/C9H17NO3/c1-9(2,3)13-8(12)10-5-4-7(10)6-11/h7,11H,4-6H2,1-3H3/t7-/m0/s1
    • InChI Key： XIRUXUKRGUFEKC-ZETCQYMHSA-N
    • SMILES： O(C(C)(C)C)C(N1CC[C@H]1CO)=O

Computed Properties

  • Exact Mass: 187.12100
  • Monoisotopic Mass: 187.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 49.8

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 1.05
  • Refractive Index: -74 ° (C=1, MeOH)
  • PSA: 49.77000
  • LogP: 0.92600
  • Solubility: Not determined

tert-butyl (2S)-2-(hydroxymethyl)azetidine-1-carboxylate Security Information

  • Signal Word：Danger
  • Hazard Statement： H301
  • Warning Statement： P301+P310
  • Hazardous Material transportation number：UN 3272 3/PG 3
  • WGK Germany：2
  • Hazard Category Code： 25
  • Safety Instruction： S26; S36
  • RTECS：MP8425050
  • Hazardous Material Identification： T
  • Risk Phrases：R36/38
  • Packing Group：III
  • Safety Term：3
  • Packing Group：III
  • Hazard Level：3
  • Storage Condition：Room temperature

tert-butyl (2S)-2-(hydroxymethyl)azetidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl (2S)-2-(hydroxymethyl)azetidine-1-carboxylate Pricemore >>

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